4-((4-Hydroxypiperidin-1-yl)sulfonyl)benzaldehyde
Description
4-((4-Hydroxypiperidin-1-yl)sulfonyl)benzaldehyde is an organic compound with the molecular formula C12H15NO4S. It is a derivative of benzaldehyde, featuring a piperidine ring substituted with a hydroxyl group and a sulfonyl group. This compound is of interest in various fields of scientific research due to its unique chemical structure and properties.
Properties
Molecular Formula |
C12H15NO4S |
|---|---|
Molecular Weight |
269.32 g/mol |
IUPAC Name |
4-(4-hydroxypiperidin-1-yl)sulfonylbenzaldehyde |
InChI |
InChI=1S/C12H15NO4S/c14-9-10-1-3-12(4-2-10)18(16,17)13-7-5-11(15)6-8-13/h1-4,9,11,15H,5-8H2 |
InChI Key |
VKCDFTDPRRBOFB-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCC1O)S(=O)(=O)C2=CC=C(C=C2)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-((4-Hydroxypiperidin-1-yl)sulfonyl)benzaldehyde typically involves the reaction of 4-formylbenzenesulfonyl chloride with 4-hydroxypiperidine. The reaction is carried out in dichloromethane with sodium bicarbonate as a base. The mixture is stirred at room temperature for about 2 hours. The product is then extracted, washed, and purified using silica gel chromatography .
Industrial Production Methods: While specific industrial production methods for 4-((4-Hydroxypiperidin-1-yl)sulfonyl)benzaldehyde are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent
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